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Compound of Interest

Compound Name: Quinolin-8-ylmethanol

Cat. No.: B099120 Get Quote

Essential Safety and Handling Guide for Quinolin-8-
ylmethanol
This guide provides critical safety, handling, and disposal information for Quinolin-8-
ylmethanol, designed for researchers, scientists, and drug development professionals. The

following procedures are based on the known hazards of the compound and established best

practices for handling laboratory chemicals of a similar nature. A thorough risk assessment

should be conducted before commencing any work.

Hazard Identification and Classification
Quinolin-8-ylmethanol is classified with several hazards that necessitate careful handling and

the use of appropriate personal protective equipment.[1][2] The primary hazards associated

with this compound are summarized below.
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Hazard Class GHS Category Hazard Statement Signal Word

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
Warning

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
Warning

Specific Target Organ

Toxicity, Single

Exposure

Category 3
H335: May cause

respiratory irritation
Warning

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure and ensure user safety. The

following table outlines the recommended protective equipment for handling Quinolin-8-
ylmethanol.
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Body Part Recommended Protection
Specifications & Best
Practices

Hands Chemical-resistant gloves

Use nitrile or neoprene gloves.

Always inspect gloves for

integrity before use.[3]

Remove gloves using the

proper technique to avoid skin

contact and dispose of them

as hazardous waste after use.

[3] Change gloves regularly

(e.g., every 30-60 minutes) or

immediately if contaminated.[4]

Eyes/Face
Safety glasses with side

shields or chemical goggles

In procedures where splashing

is a risk, a face shield must be

worn in addition to safety

glasses or goggles.[3] Ensure

eye protection meets

appropriate government

standards such as EN 166

(EU) or NIOSH (US).[3]

Body
Laboratory coat or chemical-

resistant suit

A fully buttoned lab coat

should be worn at all times.

For larger quantities or

situations with a high risk of

exposure, a chemical-resistant

suit that protects against

chemicals is recommended.[3]

Respiratory Local exhaust ventilation or

respirator

Handle in a well-ventilated

area, preferably within a

chemical fume hood.[5] If

engineering controls are

insufficient, a NIOSH-approved

air-purifying respirator with

appropriate cartridges (e.g.,

type ABEK) should be used.[3]
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For emergencies or as the sole

means of protection, a full-face

supplied-air respirator is

required.[3]

Operational and Disposal Plans
Adherence to standardized operational and disposal protocols is critical for the safe

management of Quinolin-8-ylmethanol in a laboratory setting.

Step-by-Step Handling and Storage Protocol
Engineering Controls: Always handle Quinolin-8-ylmethanol in a certified chemical fume

hood or a glove box to minimize inhalation exposure. Ensure that safety showers and

eyewash stations are readily accessible and in close proximity to the workstation.[6]

Pre-Handling: Before use, obtain special instructions and ensure all safety precautions have

been read and understood. Do not eat, drink, or smoke in the work area.[7]

Handling: Avoid generating dust or aerosols. Prevent contact with skin, eyes, and clothing.[3]

Use non-sparking tools and take precautionary measures against static discharge.[7]

Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated place

away from incompatible substances, heat, and sources of ignition.[3][5] The material may

darken upon storage and should be protected from light.[5]

Hygiene: Wash hands thoroughly with soap and water immediately after handling the product

and before breaks.[3] Remove and wash contaminated clothing before reuse.[7]

Chemical Waste Disposal Plan
Collection: Collect all waste containing Quinolin-8-ylmethanol in a designated, properly

labeled, and sealed container for hazardous waste. Do not mix with other waste streams

unless compatibility is confirmed.

Disposal: Dispose of the waste through a licensed hazardous waste disposal company. Do

not allow the product to enter drains or the environment.[3] Contaminated gloves and other
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disposable PPE should also be disposed of as hazardous waste.[3]

Emergency Procedures: Chemical Spill Response
In the event of a spill, a structured and immediate response is crucial to contain the material

and mitigate exposure. The workflow below outlines the necessary steps.
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Spill Occurs

Evacuate Immediate Area
Alert Personnel

Assess Spill Size & Risk
(Small vs. Large)

Don Appropriate PPE
(Respirator, Gloves, Goggles, Suit)

Small Spill

Large Spill Procedure:
Contact EH&S Immediately

Evacuate Laboratory

Large Spill

Contain Spill
(Use inert absorbent material)

Clean Up Spill
(Collect absorbent material)

Decontaminate Area & Equipment

Package & Label Waste
for Hazardous Disposal

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

